Cas no 113798-80-4 (1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-)

• Product Name: 1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-
• CAS No: 113798-80-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 130284
• PubChem ID: 12334413
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-
• (R)-1,4-DIOXASPIRO[4.5]DECANE-2-METHANOL
• [(3R)-1,4-dioxaspiro[4.5]decan-3-yl]methanol
• (R)-(1,4-dioxaspiro[4.5]dec-2-yl)methanol
• [2R-(2R*(4R*,8R*))]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• [2R(2R*(4R*,8R*))]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• [2R]-1,
• 2,8-dimethyl-2-(4,8,12-trimethyl-tridecyl)-chroman-6-ol
• 3,4-Dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• AC1Q7AZ8
• AGN-PC-00FVVG
• CTK4B1086
• SureCN2908170
• UNII-ZL0RFA4E5N
• (2R)-1,4-Dioxaspiro[4.5]decane-2-methanol
• 1,4-Dioxaspiro[4.5]decane-2-methanol, (R)-
• 1,4-Dioxaspiro[4.5]decane-2-methanol, (2R)-
• 113798-80-4
• (R)-(1,4-dioxaspiro[4.5]decan-2-yl)methanol
• (R)-1,4-Dioxaspiro[4.5]decan-2-ylmethanol
• 1,4-DIOXASPIRO[4.5]DECANE-2-METHANOL,(R)-
• SCHEMBL8625830

• Inchi： 1S/C9H16O3/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8,10H,1-7H2/t8-/m1/s1
• InChI Key： XUGYZVQSZWPABZ-MRVPVSSYSA-N
• SMILES： O1[C@H](CO)COC21CCCCC2

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.13
• PSA: 38.69
• LogP: 1.05450